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Compound of Interest

Compound Name: 2-(4-Fluorophenyl)-2-propanol

cat. No.: B1298620

An Application Note and Protocol for the Synthesis of 2-(4-Fluorophenyl)-2-propanol via
Grignard Reaction

Introduction

2-(4-Fluorophenyl)-2-propanol is a tertiary alcohol that serves as a valuable intermediate in
the synthesis of various biologically active molecules and is a key building block in
pharmaceutical and chemical research.[1] The presence of a fluorine atom can enhance
metabolic stability, binding affinity, and lipophilicity of target compounds, making this
intermediate particularly useful in drug development.[2]

The Grignard reaction is a robust and versatile method for forming carbon-carbon bonds.[3][4]
It involves the reaction of an organomagnesium halide (the Grignard reagent) with an
electrophile, such as a carbonyl compound.[5] This protocol details the synthesis of 2-(4-
Fluorophenyl)-2-propanol by reacting 4-fluorophenylmagnesium bromide with acetone. The
Grignard reagent is prepared in situ from 4-bromofluorobenzene and magnesium turnings.[6][7]

Physicochemical and Safety Data

A summary of the key physicochemical properties of 2-(4-Fluorophenyl)-2-propanol is
presented in Table 1.

Table 1: Physicochemical Properties of 2-(4-Fluorophenyl)-2-propanol
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Property Value Reference
CAS Number 402-41-5 [819]
Molecular Formula CoH11FO [11[81I9]
Molecular Weight 154.18 g/mol [9]
Appearance C.:olc')rless to light yellow clear (1]

liquid
Boiling Point 212.7 °C at 760 mmHg [8]
61 °C at 1 mmHg [11[2]
Density ~1.1 g/cm3 (Predicted) [2]
pKa 14.43 + 0.29 (Predicted) [8]

Safety Information:

The target compound is irritating to the eyes, respiratory system, and skin.[8] The Grignard
reagent is highly flammable, moisture-sensitive, and can cause severe skin and eye damage.
[6] All procedures should be conducted in a well-ventilated fume hood, and appropriate
personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be
worn. All glassware must be thoroughly dried to prevent quenching of the Grignard reagent.[10]

Reaction Scheme and Mechanism

The synthesis proceeds in two main stages: the formation of the Grignard reagent (4-
fluorophenylmagnesium bromide) and its subsequent reaction with acetone, followed by an
acidic workup to yield the final tertiary alcohol.
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A: Grignard Reagent Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Grignard reaction protocol for 2-(4-Fluorophenyl)-2-
propanol synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1298620#grignard-reaction-protocol-for-2-4-
fluorophenyl-2-propanol-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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